Dinoseb-trolamine
Dinoseb-trolamine
Brand Name:
Vulcanchem
CAS No.:
6420-47-9
VCID:
VC21252495
InChI:
InChI=1S/C10H12N2O5.C6H15NO3/c1-3-6(2)8-4-7(11(14)15)5-9(10(8)13)12(16)17;8-4-1-7(2-5-9)3-6-10/h4-6,13H,3H2,1-2H3;8-10H,1-6H2
SMILES:
CCC(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O.C(CO)N(CCO)CCO
Molecular Formula:
C16H27N3O8
Molecular Weight:
389.4 g/mol
Dinoseb-trolamine
CAS No.: 6420-47-9
Cat. No.: VC21252495
Molecular Formula: C16H27N3O8
Molecular Weight: 389.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6420-47-9 |
|---|---|
| Molecular Formula | C16H27N3O8 |
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | 2-[bis(2-hydroxyethyl)amino]ethanol;2-butan-2-yl-4,6-dinitrophenol |
| Standard InChI | InChI=1S/C10H12N2O5.C6H15NO3/c1-3-6(2)8-4-7(11(14)15)5-9(10(8)13)12(16)17;8-4-1-7(2-5-9)3-6-10/h4-6,13H,3H2,1-2H3;8-10H,1-6H2 |
| Standard InChI Key | YRKPPLCJMDGOOY-UHFFFAOYSA-N |
| SMILES | CCC(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O.C(CO)N(CCO)CCO |
| Canonical SMILES | CCC(C)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O.C(CO)N(CCO)CCO |
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